1-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(3-methoxyphenyl)urea

• IUPAC Name: 1-[2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)ethyl]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C20H22N6O3/c1-29-17-6-2-5-15(12-17)23-19(27)22-10-11-25-20(28)26(16-7-8-16)18(24-25)14-4-3-9-21-13-14/h2-6,9,12-13,16H,7-8,10-11H2,1H3,(H2,22,23,27)
• InChI Key: UZMXUCMYINYGSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NCCN2C(=O)N(C(=N2)C3=CN=CC=C3)C4CC4
• Molecular Formula: C20H22N6O3
• Molecular Weight: 394.4 g/mol
• CAS No.: 1798622-17-9

Description

1-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(3-methoxyphenyl)urea is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Effects

A study by Wang et al. (2015) examined the modification of a compound structurally related to the one , focusing on its potential as an anticancer agent. They found that replacing the acetamide group with an alkylurea moiety resulted in compounds with potent antiproliferative activities against human cancer cell lines. Furthermore, these modified compounds exhibited lower acute oral toxicity and effectively inhibited tumor growth in a mouse model, suggesting their potential as effective anticancer agents with reduced toxicity (Wang et al., 2015).

Synthesis and Stereochemical Analysis

Chen et al. (2010) conducted a study on the synthesis and stereochemical determination of a metabolite of a potent PI3 kinase inhibitor, which shares structural similarities with the compound . This research contributes to the understanding of the synthesis processes and stereochemical properties of such compounds, which is essential for developing effective kinase inhibitors (Chen et al., 2010).

Antimicrobial Activity

El‐Kazak and Ibrahim (2013) synthesized a series of compounds related to the one and evaluated their antimicrobial activity. This study highlights the potential of such compounds in developing new antimicrobial agents, which is crucial given the growing concern over antibiotic resistance (El‐Kazak & Ibrahim, 2013).

Novel Heterocyclic Derivatives Synthesis

A study by Int (2019) involved synthesizing new multisubstituted heterocyclic derivatives incorporating a coumarin-2-one moiety, which is chemically related to the compound . This research adds to the knowledge of synthesizing novel heterocyclic compounds, which can have various applications in drug development and other fields of chemistry (Int, 2019).

X-ray Powder Diffraction Data

Wang et al. (2017) provided X-ray powder diffraction data for a compound structurally related to the one . This data is crucial for understanding the crystal structure of such compounds, which is important for their synthesis and potential pharmaceutical applications (Wang et al., 2017).